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Compound of Interest

Compound Name: 1,1,3-Trimethylcyclohexane

Cat. No.: B1585257

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of 1,1,3-Trimethylcyclohexane in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties

A clear understanding of the properties of 1,1,3-Trimethylcyclohexane is fundamental to its
safe handling. This data is summarized in the table below.
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Property Value

Molecular Formula CoH1s

Molecular Weight 126.24 g/mol [1]

CAS Number 3073-66-3[1]

Appearance Clear, colorless liquid[1]

Odor Resembles methylcyclohexane[2]
Boiling Point 136-138 °C[1][3]

Melting Point -65.75°C[3]

Flash Point 18°C (64.4°F)[4]

Density 0.778 g/cm3[1][3]

Solubilit Insoluble in water.[1] Soluble in non-polar
olubili
Y solvents like hexane and toluene.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. For
handling 1,1,3-Trimethylcyclohexane, the following PPE is mandatory.
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PPE Category Specification

Chemical splash goggles. A face shield may be
Eye Protection required for larger quantities or when there is a

significant splash risk.[4][5]

Chemical-resistant gloves. While specific data
for 1,1,3-Trimethylcyclohexane is limited, for
similar cyclic alkanes, nitrile or neoprene gloves
) are recommended for incidental contact. For
Hand Protection ) ) )
prolonged contact or immersion, heavier-duty
gloves such as Viton or butyl rubber should be
considered.[3] Always inspect gloves for

degradation or punctures before use.

A flame-resistant lab coat is essential.[6] When

handling larger volumes (>1 liter), a chemical-
Body Protection resistant apron over the lab coat is

recommended.[3] Full-length pants and closed-

toe shoes are mandatory in the laboratory.[3]

Work should be conducted in a certified
chemical fume hood to minimize inhalation
exposure.[3][6] If work outside a fume hood is
) ) unavoidable and ventilation is inadequate, a
Respiratory Protection ] ) )
NIOSH-approved respirator with an organic
vapor (OV) cartridge is required.[4][7] OV
cartridges are typically color-coded black.[4][8]

[9]

Operational Plan for Safe Handling

A systematic approach to handling 1,1,3-Trimethylcyclohexane is crucial to mitigate risks. The
following step-by-step protocol should be followed.

1. Pre-Operational Checks:

e Ensure a certified chemical fume hood is available and functioning correctly.
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Locate and verify the functionality of the nearest safety shower and eyewash station.[4]
Confirm that a Class B fire extinguisher (for flammable liquids) is accessible.
Assemble all necessary PPE and inspect it for any damage.
Prepare and label all necessary equipment and containers.
. Handling Procedure:
Always wear the prescribed PPE before handling the chemical.

Conduct all manipulations of 1,1,3-Trimethylcyclohexane within a chemical fume hood to
control vapor inhalation.[3][6]

Ground and bond containers when transferring large volumes to prevent static discharge,
which can be an ignition source.[6]

Use only non-sparking tools.[4][6]

Keep containers of 1,1,3-Trimethylcyclohexane tightly closed when not in use to minimize
vapor release.[3][6]

Avoid contact with heat, sparks, open flames, and other ignition sources.[3][4][6]
. Post-Handling Procedure:

Tightly seal the 1,1,3-Trimethylcyclohexane container and store it in a designated
flammable liquid storage cabinet.[3][6]

Decontaminate the work area thoroughly.

Dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated hazardous
waste container.

Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly
with soap and water.
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Disposal Plan

The disposal of 1,1,3-Trimethylcyclohexane and its associated waste must be handled in
strict accordance with all federal, state, and local regulations.

1. Waste Segregation and Collection:

o Collect all waste containing 1,1,3-Trimethylcyclohexane in a clearly labeled, leak-proof,
and chemically compatible container. The label should read "Hazardous Waste - Flammable
Liquid" and list the contents.

e Do not mix this waste with other incompatible waste streams.
2. Storage of Waste:

» Store the hazardous waste container in a designated, well-ventilated, and secondary
containment area, preferably within a flammable liquid storage cabinet.

o Keep the waste container tightly closed.
3. Disposal Procedure:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

¢ Under no circumstances should 1,1,3-Trimethylcyclohexane be disposed of down the
drain.[3]

o Common disposal methods for flammable liquid waste include incineration in a permitted
hazardous waste incinerator.[10]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment (PPE) when handling 1,1,3-Trimethylcyclohexane.
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Hazard Assessment

Task: Handling 1,1,3-Trimethylcyclohexane
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Caption: PPE Selection Workflow for 1,1,3-Trimethylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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